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Compound of Interest |

Compound Name: 2-Chloro-3-fluoroisonicotinic acid
CAS No.: 628691-93-0; 922147-45-3
Cat. No.: B2970776
. J

CAS No: 628691-93-0 | Formula: CeHsCIFNO:2 Role: Critical Intermediate for Kinase Inhibitor
Scaffolds

Executive Summary & Pharmacophore Utility

For the Drug Development Professional: 2-Chloro-3-fluoroisonicotinic acid is not merely a
reagent; it is a high-value halogenated pyridine scaffold used extensively in the synthesis of
next-generation kinase inhibitors. Its structural utility lies in the ortho-halogen positioning:

e C2-Chlorine: Highly susceptible to S_NAr (Nucleophilic Aromatic Substitution)
displacements, allowing for the introduction of diverse amine or ether linkages essential for
ATP-binding pocket affinity.

e C3-Fluorine: Provides metabolic stability (blocking oxidative metabolism at this position) and
modulates the pKa of the pyridine ring, influencing solubility and bioavailability.

o C4-Carboxylic Acid: Serves as a handle for amide coupling reactions to extend the
pharmacophore.

This guide moves beyond standard MSDS data to provide a researcher-centric operational
protocol for safe handling, storage, and experimental integration.

Hazard Profiling & Risk Assessment
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GHS Classification:WARNING Signal Word: Irritant[1][2]

Hazard Code Description Mechanism of Action

Acidic functionality combined
o with lipophilic halogenated ring
H315 Causes skin irritation )
allows dermal penetration and

local pH disruption.

Micro-particulates are highly
] o abrasive and chemically
H319 Causes serious eye irritation ] ]
reactive with mucosal

membranes.

Inhalation of dust triggers
H335 May cause respiratory irritation  inflammatory response in the

upper respiratory tract.

Expert Insight: The "Hidden" Hazard

While classified as an irritant, the chemical reactivity of this compound presents a secondary
risk. As an electron-deficient pyridine, it is prone to hydrolysis under basic conditions. In a
laboratory fire or uncontrolled reaction, thermal decomposition may release Hydrogen Chloride
(HCI), Hydrogen Fluoride (HF), and Nitrogen Oxides (NOX).

e Protocol: Do not treat this simply as an organic acid. Treat it as a potential source of HF gas
during thermal decomposition events.

Physical Properties & Stability Data[1][3]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://www.echemi.com/products/pd1805143897-2-chloro-3-fluoroisonicotinic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2970776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Experimental Implication

Discoloration indicates
Appearance White to pale yellow solid moisture absorption or

degradation.

Do not overheat.
_ _ Decomposition occurs near
Melting Point ~199°C (dec.)[2] o )
melt; avoid high-vac drying

>60°C.

Poor water solubility at neutral
Solubility DMSO, Methanol, dilute Base pH; requires basic buffer for
aqueous extraction.

Highly acidic character;
pKa (Calc) ~1.5 - 2.0 (Pyridine N) incompatible with strong
oxidizers and reducing agents.

Operational Safety Protocols
A. Storage & Shelf-Life Management

Self-Validating System:

e Environment: Store at 2-8°C (Refrigerated). While stable at RT, refrigeration retards slow
hydrolysis of the C-CI bond.

e Atmosphere: Store under Inert Gas (Argon/Nitrogen).

o Why? The compound is hygroscopic. Moisture promotes autocatalytic degradation,
liberating trace HCI which further catalyzes decomposition.

o Container: Amber glass with Teflon-lined cap. Avoid metal spatulas for long-term transfer to
prevent trace metal contamination (critical for subsequent Pd-catalyzed couplings).

B. PPE Decision Matrix

Select your Personal Protective Equipment based on the operational scale.
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Standard PPE:
Nitrile Gloves (0.11mm)
Safety Glasses
Lab Coat

< 1g (Analytical)

Operation Scale

Enhanced PPE:
Double Nitrile Gloves
Chemical Goggles
N95/P100 Respirator
Fume Hood Required

> 19 (Preparative)

Click to download full resolution via product page
Figure 1: PPE Selection Logic based on quantity handled.
Emergency Response & First Aid
Principle: Neutralize and Dilute.
e Eye Contact:
o Immediate Action: Rinse with water for 15 minutes.
o Critical Step: Lift eyelids to ensure removal of micro-particulates trapped in the fornix.

o Follow-up: Consult an ophthalmologist. The acidic nature can cause delayed corneal
pitting.

e Skin Contact:

o Action: Wash with soap and water.[1][3] Do not use alcohol or organic solvents (DMSO,
Ethanol), as these act as permeation enhancers, driving the halogenated compound
deeper into the dermis.

o Spill Cleanup (Solid):
o lIsolate: Evacuate non-essential personnel.

o Neutralize: Cover spill with Soda Ash or Sodium Bicarbonate to neutralize acidity.
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o Collect: Sweep into a biohazard bag. Do not create dust.[1][3]
o Clean: Wipe surface with 1N NaOH followed by water.

Application Scientist's Workflow: S_NAr Reaction

The most common use of this compound is displacing the C2-Chlorine. Below is a standard
workflow emphasizing safety checkpoints.

Start: 2-Cl-3-F-Isonicotinic Acid

Dissolve in Aprotic Solvent
(DMF/DMSO)

:

Add Nucleophile (Amine)
+ Base (DIPEA/K2CO3)

Heat to 80-100°C

Safety Checkpoint:
Pressure buildup possible
Use Blast Shield

Acidic Workup (pH 3-4)

Click to download full resolution via product page

Figure 2: Synthesis Workflow for Nucleophilic Aromatic Substitution (S_NAr).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC9179.pdf
https://www.benchchem.com/product/b2970776?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2970776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Note on Workup: When performing the acidic workup (precipitating the product),
ensure the pH is adjusted slowly. Rapid acidification can trap impurities within the crystal
lattice, leading to a "gummy" solid that is difficult to filter and handle safely.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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